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Compound of Interest

Compound Name:
Furo[2,3-b]pyridine-2-

carbaldehyde

CAS No.: 109274-92-2

Cat. No.: B034861

Get Quote

Executive Summary
Objective: To provide researchers with a definitive framework for distinguishing between

regioisomers of furopyridine-5-carbaldehydes using NMR (

H,

C) and IR spectroscopy.

The Challenge: The structural similarity between furo[2,3-b]pyridine and furo[3,2-b]pyridine

leads to overlapping spectral data. Correct identification relies on subtle differences in spin-spin

coupling constants (

) and the anisotropic effects of the ring nitrogen on the aldehyde proton.

Key Differentiator: The magnitude of the coupling constant between furan ring protons (

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b034861#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034861?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


) and the chemical shift of the proton

to the pyridine nitrogen are the most reliable diagnostic markers.

Structural Analysis & Nomenclature
Before analyzing the spectra, it is crucial to define the connectivity. The fusion of the electron-

rich furan ring to the electron-deficient pyridine ring creates a "push-pull" electronic system that

influences chemical shifts.

Isomer Connectivity
Furo[2,3-b]pyridine-5-carbaldehyde: The furan oxygen is attached to position 2 of the

pyridine ring (relative to nitrogen at position 1).

Furo[3,2-b]pyridine-5-carbaldehyde: The furan oxygen is attached to position 3 of the

pyridine ring.

Isomer A: Furo[2,3-b]pyridine

Isomer B: Furo[3,2-b]pyridine

Pyridine N at Pos 1
Furan O at Pos 7

(Standard Numbering)

Electronic Feature:
N is para to Furan C3

Pyridine N at Pos 4
Furan O at Pos 1

Electronic Feature:
N is para to Furan C2

Figure 1: Connectivity differences influencing electronic distribution.
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Proton NMR ( H NMR)
The most diagnostic tool is

H NMR. The chemical shift (

) of the aldehyde proton and the coupling patterns of the heteroaromatic rings provide the
"fingerprint."

Table 1: Diagnostic

H NMR Signals (500 MHz, DMSO-

)

Signal Assignment
Furo[2,3-
b]pyridine-5-CHO

Furo[3,2-
b]pyridine-5-CHO

Diagnostic Note

-CHO (Aldehyde) 10.05 - 10.15 (s) 10.10 - 10.25 (s)

Deshielded: The [3,2-

b] isomer often shows

a slightly downfield

shift due to N-

anisotropy.

H-6 (Pyridine) 8.60 - 8.75 (s) 8.80 - 8.95 (s)

-Proton: H-6 in [3,2-b]

is more deshielded

due to proximity to the

Nitrogen lone pair.

H-4 (Pyridine) 8.40 - 8.50 (s) 8.10 - 8.25 (s)

Shielding: H-4 in [3,2-

b] is shielded by the

electron-rich furan ring

fusion.

H-2 (Furan)
8.15 (d,

Hz)

8.30 (d,

Hz)

Coupling:

is typically 2.0–2.5 Hz.

H-3 (Furan)
7.20 (d,

Hz)

7.10 (d,

Hz)

Resonance: Electron

density from Oxygen

shields H-3.
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Analyst Insight: The key to distinguishing these isomers is the Long-Range Coupling. In

furo[2,3-b]pyridine, you may observe a small long-range coupling (

Hz) between H-4 and H-6, which is often absent or different in the [3,2-b] system

due to the nitrogen position interrupting the coupling path.

Carbon-13 NMR ( C NMR)
Carbon NMR confirms the skeleton.[1] The most significant difference is the chemical shift of

the bridgehead carbons.

Table 2: Key

C NMR Shifts (ppm)

Carbon Type
Chemical Shift Range (

)
Structural Logic

C=O[2] (Aldehyde) 190.0 - 192.0
Characteristic of aromatic

aldehydes.

C-O (Bridgehead) 160.0 - 165.0
The carbon bonded to oxygen

is highly deshielded.

C=N (Bridgehead) 145.0 - 155.0
Varies significantly between

isomers based on N-position.

Furan C-2 148.0 - 150.0 -carbon of the furan ring.

Infrared Spectroscopy (FT-IR)
While less specific for isomer differentiation than NMR, IR confirms the functional group

transformation.
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C=O Stretch: 1685–1700 cm

(Strong). The conjugation with the furopyridine ring lowers the frequency compared to
aliphatic aldehydes (1730 cm

).

C=N Stretch: 1580–1600 cm

(Medium).

C-H (Aldehyde): Doublet at 2850 and 2750 cm

(Fermi resonance).

Experimental Protocol: Synthesis &
Characterization
To validate these spectral data, the compounds are typically synthesized via the Vilsmeier-

Haack Formylation. This protocol is self-validating: the appearance of the aldehyde peak at ~10

ppm confirms success.

Workflow Diagram

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034861?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Acetyl-Furopyridine
(or Activated Furopyridine)

Reaction:
Add Substrate, Heat to 80-90°C

(Formation of Iminium Salt)

 Dissolve in DMF

Reagent Prep:
POCl3 + DMF (0°C)

Generates Vilsmeier Reagent

 Electrophilic Attack

Hydrolysis:
Pour into Ice/NaOAc (pH 5-6)

Liberates Aldehyde

 Intermediate

Product:
Furopyridine-Carbaldehyde

(Solid Precipitate)

 Filtration/Recrystallization

Figure 2: Vilsmeier-Haack Formylation Workflow.

Click to download full resolution via product page

Detailed Protocol (Standardized)
Reagent Formation: In a dry round-bottom flask under argon, place anhydrous DMF (5.0 eq).

Cool to 0°C. Dropwise add POCl

(3.0 eq). Stir for 30 min until the Vilsmeier salt (white/yellow solid) forms.

Addition: Dissolve the furopyridine substrate (1.0 eq) in minimum DMF and add dropwise to

the reagent mixture.
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Cyclization/Formylation: Heat the mixture to 80–90°C for 4–6 hours. Monitor by TLC (Mobile

phase: 30% EtOAc/Hexane).

Work-up: Cool to room temperature. Pour the reaction mixture onto crushed ice (~100 g).

Neutralize with saturated Sodium Acetate (NaOAc) solution to pH 5–6.

Isolation: Stir for 1 hour. The product usually precipitates as a pale yellow solid. Filter, wash

with water, and recrystallize from Ethanol/DMF.

Decision Logic for Isomer Identification
When presented with an unknown isomer, use this logic flow to assign the structure.
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Unknown Furopyridine
Carbaldehyde Spectrum

Check Aldehyde Proton
(10.0 - 10.3 ppm)

Check Pyridine H-6
(Most Deshielded Ar-H)

Is H-6 > 8.8 ppm?

Likely Furo[3,2-b]
(N anisotropy deshields H-6)

Yes

Likely Furo[2,3-b]
(H-6 slightly more shielded)

No

Confirm with NOESY:
Cross-peak between CHO and H-4?

Figure 3: Spectroscopic Decision Tree.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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